Cas no 920240-49-9 (N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide
• CAS No: 920240-49-9
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5496171
• Update Time: 2025-10-28

N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[2-[[6-(2-furanyl)-3-pyridazinyl]oxy]ethyl]-
• N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide

• Inchi： 1S/C15H13N3O3S/c19-15(13-4-2-10-22-13)16-7-9-21-14-6-5-11(17-18-14)12-3-1-8-20-12/h1-6,8,10H,7,9H2,(H,16,19)
• InChI Key： KTVVTUCTOQJCHN-UHFFFAOYSA-N
• SMILES： C1(C(NCCOC2=NN=C(C3=CC=CO3)C=C2)=O)SC=CC=1

Additional information on N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide

N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide (CAS No. 920240-49-9): A Comprehensive Overview

N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide, with the CAS registry number 920240-49-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiophene ring, a pyridazine moiety, and a furan substituent. These structural elements contribute to its potential as a lead compound in drug discovery and development.

The molecular structure of N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide is notable for its heterocyclic components. The thiophene ring, a five-membered aromatic ring with two sulfur atoms, is known for its stability and ability to participate in various chemical reactions. The pyridazine moiety, a six-membered ring with two nitrogen atoms, adds rigidity to the molecule and can influence its electronic properties. Furthermore, the furan substituent introduces additional aromaticity and potential sites for hydrogen bonding or other intermolecular interactions.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, research published in 2023 demonstrated that N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide exhibits significant activity against certain enzymes implicated in neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly promising for therapeutic applications in this area.

In addition to its pharmacological properties, this compound has also been explored for its potential in materials science. The thiophene ring, in particular, has been shown to enhance the electronic properties of materials used in organic electronics. Researchers have investigated its use in organic field-effect transistors (OFETs), where it has demonstrated improved charge transport characteristics compared to similar compounds.

The synthesis of N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent functionalization of the molecule with the thiophene and furan groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current trends towards developing eco-friendly chemical compounds. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, N-(2-{6-(furan-2-yl)pyridazin-3-yloxy}ethyl)thiophene-2-carboxamide (CAS No. 920240-49-) represents a versatile compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structural features and promising biological activity make it a valuable candidate for further research and development.